Cas no 2167720-37-6 (4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride)

• Product Name: 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride
• CAS No: 2167720-37-6
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6595979
• PubChem ID: 165528890
• Update Time: 2025-06-08

4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride
• EN300-1459084
• 4-chloro-2-[(propan-2-yloxy)methyl]pyrimidine-5-carbonyl chloride
• 2167720-37-6

• Inchi： 1S/C9H10Cl2N2O2/c1-5(2)15-4-7-12-3-6(9(11)14)8(10)13-7/h3,5H,4H2,1-2H3
• InChI Key： DKMOLQFKCGHALJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=NC(COC(C)C)=N1

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Additional information on 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride

Introduction to 4-Chloro-2-(Propan-2-yloxy)methylpyrimidine-5-carbonyl Chloride (CAS No. 2167720-37-6)

4-Chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride (CAS No. 2167720-37-6) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride consists of a pyrimidine core with a chloro substituent at the 4-position, an isopropoxy methyl group at the 2-position, and a carbonyl chloride functional group at the 5-position. These functionalities contribute to its reactivity and versatility in various chemical reactions, making it an essential building block in synthetic chemistry.

Recent research has highlighted the potential of 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of novel pyrimidine derivatives with potent antiviral activity. The chloro substituent and the isopropoxy methyl group were found to enhance the biological activity and selectivity of these derivatives, making them promising candidates for further drug development.

In addition to its applications in medicinal chemistry, 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride has also been explored for its potential in agrochemical research. A study published in Pesticide Biochemistry and Physiology reported the synthesis of new pyrimidine-based herbicides using this compound as a key intermediate. The resulting herbicides exhibited high efficacy against various weed species, suggesting their potential for commercial use in agriculture.

The synthetic versatility of 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride is further exemplified by its use in the preparation of functionalized polymers. Researchers at the University of California, Berkeley, utilized this compound to synthesize novel polymeric materials with tunable properties. These materials have shown promise in applications ranging from drug delivery systems to advanced materials science.

The reactivity of the carbonyl chloride group in 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride allows for facile nucleophilic acyl substitution reactions, making it an ideal starting material for the synthesis of amides, esters, and other derivatives. This property has been leveraged in numerous synthetic protocols to generate a diverse array of compounds with tailored functionalities.

In terms of safety and handling, it is important to note that 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride should be handled with care due to its reactivity and potential for forming hazardous byproducts. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are essential when working with this compound.

The market demand for 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride is expected to grow as researchers continue to explore its applications in various fields. The compound's unique properties and versatile reactivity make it an attractive choice for synthetic chemists and pharmaceutical researchers alike.

In conclusion, 4-chloro-2-(propan-2-yloxy)methylpyrimidine-5-carbonyl chloride (CAS No. 2167720-37-6) is a valuable compound with significant potential in both academic research and industrial applications. Its role in the development of novel bioactive molecules, agrochemicals, and functional materials underscores its importance in modern chemistry. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its position as a key player in the chemical sciences.